8-((2-(diethylamino)ethyl)amino)-7-(2-hydroxy-3-phenoxypropyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[2-(diethylamino)ethylamino]-7-(2-hydroxy-3-phenoxypropyl)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C22H32N6O4/c1-5-27(6-2)13-12-23-21-24-19-18(20(30)26(4)22(31)25(19)3)28(21)14-16(29)15-32-17-10-8-7-9-11-17/h7-11,16,29H,5-6,12-15H2,1-4H3,(H,23,24)
• InChI Key: LPHYJSWIPUNDMK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC1=NC2=C(N1CC(COC3=CC=CC=C3)O)C(=O)N(C(=O)N2C)C
• Molecular Formula: C22H32N6O4
• Molecular Weight: 444.5 g/mol

Description

8-((2-(diethylamino)ethyl)amino)-7-(2-hydroxy-3-phenoxypropyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C22H32N6O4 and its molecular weight is 444.536. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has detailed the synthesis and structural characterization of compounds similar to the one mentioned. These studies often explore the chemical reactions and conditions necessary to produce these compounds and their derivatives. For instance, Hassaneen et al. (2003) have explored polyfunctional fused heterocyclic compounds via indene‐1,3‐diones, indicating a broad interest in synthesizing complex molecules for various applications (Hassaneen et al., 2003).

Biological Activities

Studies have also examined the biological activities of such compounds, including their antitumor and cardiovascular effects. For example, Ueda et al. (1987) investigated the synthesis, antitumor activity, and vascular relaxing effect of purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines, highlighting the interest in these compounds for potential therapeutic applications (Ueda et al., 1987).

Potential Applications in Drug Discovery

Furthermore, compounds with similar structures have been investigated for their potential as drug candidates, exploring their interactions with biological systems and their effects on various diseases. For example, research by Hakobyan et al. (2020) on the synthesis and antioxidant activity of N-aminomethyl derivatives of ethosuximide and pufemide anticonvulsants suggests that modifications of such molecules could lead to new therapeutic agents with specific biological activities (Hakobyan et al., 2020).